Cas no 1882420-01-0 (1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine)

• Product name: 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine
• CAS No: 1882420-01-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6294236
• PubChem ID: 130515266

1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1869232
• 1882420-01-0
• 1-(2-methoxypyridin-3-yl)-2-methylpropan-2-amine
• 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine

• Inchi： 1S/C10H16N2O/c1-10(2,11)7-8-5-4-6-12-9(8)13-3/h4-6H,7,11H2,1-3H3
• InChI Key： GQGLJUZMSKDFHL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CC(C)(C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine

1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine: A Comprehensive Overview

The compound with CAS No 1882420-01-0, commonly referred to as 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group and a branched amine moiety. The combination of these functional groups imparts the molecule with interesting chemical properties and potential biological activities.

Recent studies have highlighted the importance of 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine in various research areas, particularly in drug discovery and development. The methoxy substitution on the pyridine ring is known to influence the electronic properties of the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. This makes it a valuable candidate for exploring new therapeutic agents.

One of the key aspects of this compound is its stereochemistry. The presence of a chiral center in the molecule introduces stereochemical diversity, which can significantly affect its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have been actively investigating how different stereoisomers of 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine behave in vitro and in vivo, with promising results suggesting potential applications in treating various diseases.

The synthesis of 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amine involves a series of well-established organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have made it possible to produce this compound more efficiently and with higher yields, reducing production costs and environmental impact. These developments are crucial for scaling up production if the compound is to be used in large-scale applications such as pharmaceuticals.

In terms of biological activity, 1-(2-Methoxypyridin-3-yl)-2-methylpropan-2-amino has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical targets in cancer therapy. Additionally, its lipophilic nature suggests that it may have good membrane permeability, a desirable trait for drug candidates aiming to reach intracellular targets.

Another area where this compound has shown promise is in its role as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of derivatives with diverse biological profiles. This versatility underscores its importance as a key intermediate in medicinal chemistry.

From an environmental standpoint, understanding the fate and toxicity of 1-(2-Methoxypyridin-3-yly)-methylpropan-amino is essential for ensuring safe handling and disposal practices. Recent eco-toxicological studies have provided insights into its biodegradation pathways and potential risks to aquatic life, guiding regulatory decisions and industrial practices.

In conclusion, 1-(Methoxy-pyridin-yly)-methyl-propan-amino (CAS No 18824) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable tool for researchers striving to develop innovative solutions in medicine and beyond.